molecular formula C10H22O3 B8304495 3,3'-Oxybis(3-methylbutan-1-ol)

3,3'-Oxybis(3-methylbutan-1-ol)

Cat. No.: B8304495
M. Wt: 190.28 g/mol
InChI Key: WYXGEMVCWVPRGW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,3'-Oxybis(3-methylbutan-1-ol) (CAS: 54289-82-6) is a branched ether-alcohol compound with the molecular formula C₈H₁₈O₃ and a molecular weight of 162.23 g/mol. Structurally, it consists of two 3-methylbutan-1-ol units linked by an oxygen atom. Its synthesis involves etherification reactions, though specific protocols remain proprietary. The compound’s moderate polarity, due to the ether linkage and hydroxyl groups, influences its solubility and reactivity, distinguishing it from structurally related compounds.

Properties

Molecular Formula

C10H22O3

Molecular Weight

190.28 g/mol

IUPAC Name

3-(4-hydroxy-2-methylbutan-2-yl)oxy-3-methylbutan-1-ol

InChI

InChI=1S/C10H22O3/c1-9(2,5-7-11)13-10(3,4)6-8-12/h11-12H,5-8H2,1-4H3

InChI Key

WYXGEMVCWVPRGW-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CCO)OC(C)(C)CCO

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 3,3'-Oxybis(3-methylbutan-1-ol) with four structurally or functionally analogous compounds, emphasizing molecular properties, solubility, and applications.

3,3'-Oxybis(butan-2-ol) (CAS: 54305-61-2)

Molecular Formula : C₈H₁₈O₃
Molecular Weight : 162.23 g/mol
Key Differences :

  • Structural Isomerism : The hydroxyl groups are positioned on the second carbon (butan-2-ol) rather than the first (butan-1-ol), altering steric and electronic properties.
  • Physicochemical Behavior: Gas chromatography (GC) data from NIST indicates distinct retention times and volatility compared to 3,3'-Oxybis(3-methylbutan-1-ol) due to isomer-specific interactions with non-polar columns (e.g., HP-5MS) .
  • Applications: Limited to analytical standards, whereas the target compound is used in broader synthetic applications.

3,3'-Oxybis(propane-1,2-diol) (CAS: 627-82-7)

Molecular Formula : C₆H₁₄O₅
Molecular Weight : 166.17 g/mol
Key Differences :

  • Functional Groups : Contains two vicinal diol groups per propane chain, increasing hydrophilicity and hydrogen-bonding capacity.
  • Solubility : Expected to exhibit higher water solubility than 3,3'-Oxybis(3-methylbutan-1-ol) due to the additional hydroxyl groups.
  • Applications : Used in polymer chemistry as a crosslinking agent, contrasting with the ether-alcohol’s role in small-molecule synthesis .

1,1'-Oxybis(3,3-dimethylbutane) (CAS: 94113-51-6)

Molecular Formula : C₁₂H₂₆O
Molecular Weight : 186.34 g/mol
Key Differences :

  • Branching and Size: Larger, fully alkylated structure lacking hydroxyl groups, rendering it non-polar and hydrophobic.
  • Reactivity : Functions primarily as a solvent or inert ether, unlike the reactive hydroxyl groups in 3,3'-Oxybis(3-methylbutan-1-ol).
  • Thermal Stability : Higher boiling point (inferred from molecular weight and structure) compared to the target compound .

3,3'-Oxybis(ethyleneoxy)bis(propylamine)

Molecular Formula: Not explicitly provided (estimated C₁₀H₂₄N₂O₃) Key Differences:

  • Functional Groups : Contains amine and ethyleneoxy groups, enabling participation in polycondensation reactions (e.g., epoxy resins).
  • Hazard Profile: Classified as corrosive (UN2735), unlike the non-corrosive ether-alcohol .
  • Applications : Industrial polymer manufacturing vs. laboratory-scale research for the target compound.

Research Findings and Implications

  • Structural Impact on Solubility : The position and number of hydroxyl groups (e.g., 1,2-diol vs. 1-ol) critically influence solubility in polar solvents .
  • Thermal Behavior : Branched ethers like 1,1'-Oxybis(3,3-dimethylbutane) exhibit higher thermal stability than hydroxyl-containing analogs, aligning with their applications in high-temperature processes .
  • Analytical Differentiation : GC and mass spectrometry are essential for distinguishing isomers like 3,3'-Oxybis(butan-1-ol) and 3,3'-Oxybis(butan-2-ol), which share identical molecular formulas .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.